Cas no 16339-06-3 (Proline, 1-nitroso-,ethyl ester)

• Product Name: Proline, 1-nitroso-,ethyl ester
• CAS No: 16339-06-3
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 185991
• PubChem ID: 85988
• Update Time: 2025-04-19

Proline, 1-nitroso-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• Proline, 1-nitroso-,ethyl ester
• Proline, 1-nitroso-, ethyl ester (7CI,8CI,9CI)
• ethyl 1-nitrosoprolinate
• NITROSOPROLINEETHYLESTER
• N-NITROSO-L-PROLINEETHYLESTER
• N-nitrosoproline ethyl ester
• N-Nitrosoprolinaethylester [German]
• BRN 0393400
• Ethyl 1-nitroso-2-pyrolidinecarboxylate
• Proline, N-nitroso-, ethyl ester
• ethyl 1-nitrosopyrrolidine-2-carboxylate
• N-Nitrosoprolinaethylester
• 16339-06-3

• Inchi： 1S/C7H12N2O3/c1-2-12-7(10)6-4-3-5-9(6)8-11/h6H,2-5H2,1H3
• InChI Key： CPURSCKAPPWVBT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCN1N=O)=O

Computed Properties

• Exact Mass: 172.08486
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 58.97